Cas no 175277-53-9 (6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde)

• Product Name: 6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde
• CAS No: 175277-53-9
• MF: C₁₂H₇ClN₂OS₂
• MW: 294.779778718948
• MDL: MFCD00102585
• CID: 133827
• PubChem ID: 2799720
• Update Time: 2025-05-21

6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-[(4-chlorophenyl)thio]-
• 6-(4-chlorophenyl)sulfanylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• 6-[(4-Chlorophenyl)thio]imidazo-[2,1-b][1,3]thiazole-5-carbaldehyde
• 6-[(4-CHLOROPHENYL)THIO]IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBOXALDEHYDE
• 6-[(4-CHLOROPHENYL)THIO]IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBALDEHYDE
• 6-((4-chlorophenyl)thio)imidazo[2,1-b]thiazole-5-carbaldehyde
• 6-(4-CHLOROPHENYLTHIO)IMIDAZO[2,1-B]THIAZOLE-5-CARBOXALDEHYDE
• 6-[(4-CHLOROPHENYL)SULFANYL]IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBALDEHYDE
• CS-0324151
• AKOS000135948
• 175277-53-9
• DTXSID50384105
• 8D-069
• 6-(4-chlorophenylthio)imidazo[2,1-b]thiazole-5-carbaldehyde
• MFCD00102585
• FT-0620883
• 6-[(4-chlorophenyl)thio]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde, AldrichCPR
• 6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde

• MDL： MFCD00102585
• Inchi： 1S/C12H7ClN2OS2/c13-8-1-3-9(4-2-8)18-11-10(7-16)15-5-6-17-12(15)14-11/h1-7H
• InChI Key： LVNVTDKIAXLVOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=C(C=O)N2C=CSC2=N1

Computed Properties

• Exact Mass: 293.96900
• Monoisotopic Mass: 293.9688329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Density: 1.54
• Melting Point: 139-141°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.753
• PSA: 87.91000
• LogP: 4.01290

6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Additional information on 6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde

6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde (CAS No. 175277-53-9): An Overview of Its Structure, Properties, and Applications

6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde (CAS No. 175277-53-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioimidazoles and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent applications of this compound.

The molecular formula of 6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde is C₁₄H₉ClN₂O₂S₂, and its molecular weight is approximately 330.85 g/mol. The compound features a central thioimidazole ring fused with a thiazole ring, which is further substituted with a 4-chlorophenyl group and an aldehyde functional group. The presence of these functional groups imparts unique chemical reactivity and biological properties to the molecule.

In terms of physical properties, 6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde is a white to off-white solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it suitable for various chemical reactions and biological assays.

The synthesis of 6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde has been reported using several methods. One common approach involves the condensation of 4-chlorobenzaldehyde with thiosemicarbazide followed by cyclization to form the thioimidazole ring. Subsequent functionalization steps can introduce the aldehyde group and other substituents. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound.

The biological activity of 6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde has been extensively studied in various contexts. Research has shown that this compound exhibits potent antifungal and antibacterial properties. For instance, studies have demonstrated its efficacy against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. Additionally, it has shown promising activity against multidrug-resistant bacteria such as Staphylococcus aureus and Pseudomonas aeruginosa.

Beyond its antimicrobial properties, 6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In the realm of drug discovery and development, 6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde has shown promise as a lead compound for the design of novel therapeutic agents. Its unique structural features provide a scaffold for further chemical modifications to enhance potency and selectivity. Researchers are actively exploring analogs with improved pharmacokinetic properties and reduced toxicity profiles.

The safety profile of 6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde is an important consideration in its potential clinical applications. Preclinical toxicology studies have indicated that it is generally well-tolerated at therapeutic doses but may exhibit some cytotoxic effects at higher concentrations. Ongoing research aims to optimize its safety profile through structural modifications and formulation strategies.

In conclusion, 6-(4-Chlorophenyl)thioimidazo-2,1-b1,3thiazole-5-carbaldehyde (CAS No. 175277-53-9) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities that make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge.